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An important clarification on chemical nomenclature: The topic requested was "3,6-Dichloro-2-
methylphenol.” Following a comprehensive search, this name appears to be ambiguous or
non-standard in chemical literature and databases. The substitution pattern described
(positions 3 and 6 on a 2-methylphenol) is more precisely named 2,4-Dichloro-6-methylphenol.
Therefore, this guide focuses on the well-documented and commercially relevant compound
2,4-Dichloro-6-methylphenol, Chemical Abstracts Service (CAS) number 1570-65-6. This
compound is a chlorinated derivative of o-cresol and serves as a vital intermediate in various
chemical syntheses.

This guide is intended for researchers, scientists, and professionals in drug development,
providing a comprehensive overview of its chemical properties, synthesis, analysis, and safety
protocols.

Section 1: Chemical Identity and Physicochemical
Properties

Accurate identification is the cornerstone of any chemical research. 2,4-Dichloro-6-
methylphenol is a distinct chlorinated aromatic compound with specific physical and chemical
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characteristics that dictate its handling, reactivity, and applications.

Chemical Identifiers

A consistent set of identifiers is crucial for cross-referencing information across different
databases and publications.

Identifier Value Source
CAS Number 1570-65-6 [1112]
IUPAC Name 2,4-dichloro-6-methylphenol [1][2]

4,6-Dichloro-o-cresol, 4,6-
Synonyms ] [2][3]
Dichloro-2-methylphenol

Molecular Formula C7HeCI20 [1][2]
EINECS Number 216-382-9 [3]
PubChem CID 15292 [1]

Physicochemical Data

The compound's physical properties are essential for designing experimental conditions, such
as solvent selection and purification methods.
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Property Value Unit Source

Molecular Weight 177.03 g/mol [2][3]

White to off-white
Appearance ) - [4]
crystalline powder

Melting Point 53 °C [3]

Boiling Point 225 °C [3]

Sparingly soluble in
Solubility water; Soluble in - [4]

ethanol, acetone

Vapor Pressure 0.00524 mmHg at 25°C [5]

LogP (Octanol/Water) 3.2 - [6]

Section 2: Synthesis and Manufacturing

The primary route for synthesizing 2,4-Dichloro-6-methylphenol involves the regioselective
chlorination of o-cresol. The choice of chlorinating agent and catalyst is critical to achieving
high yield and selectivity, minimizing the formation of other chlorinated isomers.

General Synthesis Pathway

The most common industrial and laboratory synthesis involves the direct chlorination of 2-
methylphenol (o-cresol). The hydroxyl and methyl groups on the benzene ring are ortho-, para-
directing activators. To achieve the desired 2,4-dichloro substitution pattern, careful control of
reaction conditions is necessary. Sulfuryl chloride (SO2Cl2) is often a preferred chlorinating
agent over chlorine gas for better selectivity in laboratory settings.
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Synthesis of 2,4-Dichloro-6-methylphenol from o-cresol.

Laboratory Synthesis Protocol

This protocol describes a representative method for the chlorination of o-cresol. The causality

behind using a Lewis acid catalyst like AICIs is to polarize the chlorinating agent, making it a

more effective electrophile for aromatic substitution.

Materials:

o-Cresol

Sulfuryl chloride (SO2Cl2)

Anhydrous aluminum chloride (AICIs) or another suitable Lewis acid catalyst
Dichloromethane (DCM) or another inert solvent

Sodium bicarbonate (NaHCOs) solution

Anhydrous magnesium sulfate (MgSOa)

Round-bottom flask, dropping funnel, magnetic stirrer, and reflux condenser

Procedure:
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e Reaction Setup: In a fume hood, dissolve o-cresol in an appropriate volume of dry DCM in a
round-bottom flask equipped with a magnetic stirrer. Cool the flask in an ice bath.

o Catalyst Addition: Carefully add a catalytic amount of anhydrous AICIs to the solution. The
catalyst activates the chlorinating agent, promoting electrophilic aromatic substitution.

e Chlorination: Add sulfuryl chloride dropwise from a dropping funnel to the stirred solution
over 30-60 minutes, maintaining the temperature below 10°C. This controlled addition is
crucial to manage the exothermic reaction and improve selectivity.

o Reaction Monitoring: After the addition is complete, allow the reaction to stir at room
temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting material is consumed.

o Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory
funnel and wash the organic layer sequentially with dilute HCI, saturated NaHCOs solution
(to neutralize any remaining acid), and brine. The washing steps are essential to remove the
catalyst and byproducts.

» Drying and Concentration: Dry the organic layer over anhydrous MgSOa, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by recrystallization or column chromatography to obtain
pure 2,4-Dichloro-6-methylphenol.

Section 3: Applications in Research and
Development

2,4-Dichloro-6-methylphenol is primarily used as a chemical intermediate. Its reactive sites—
the hydroxyl group and the open positions on the aromatic ring—allow for further
functionalization.

« Antiseptics and Disinfectants: This compound exhibits broad-spectrum antimicrobial activity
against bacteria and fungi.[4] Its mechanism of action involves the disruption of microbial cell
membranes and the inhibition of essential enzymes.[4] This property makes it a precursor or
an active component in some disinfectant formulations.
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e Agrochemical Synthesis: It serves as a building block for certain herbicides and pesticides.
The specific chlorine and methyl substitution pattern is a key feature for the biological activity
of the final agrochemical product.

e Pharmaceutical Intermediates: While not typically an active pharmaceutical ingredient (API)
itself, it can be a crucial starting material in the multi-step synthesis of more complex
pharmaceutical compounds. Related structures, like 2,4-Dichloro-6-Amino Phenol, are noted
as key intermediates for API synthesis.[7]

Section 4: Analytical Methodologies

Accurate quantification and identification of 2,4-Dichloro-6-methylphenol are essential for
quality control, environmental monitoring, and research. Gas Chromatography (GC) is the most
common and effective technique.

Gas Chromatography (GC) Analysis

EPA Method 8041A provides a robust framework for the analysis of phenols, including
chlorinated phenols, by GC.[8] The method can be adapted for various matrices.
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(e.g., with Methylene Chloride at pH < 2)

Extract Cleanup
(Optional, e.g., Acid-Base Partition)

Derivatization (Optional)
(e.g., with PFBBr for ECD)

GC-FID or GC-ECD Analysis

Data Acquisition & Quantification
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General workflow for the analysis of phenols via GC.

Protocol: GC-FID Analysis of Phenols (Adapted from
EPA 8041A)

This protocol outlines the analysis of underivatized phenols. A Flame lonization Detector (FID)
is suitable for this purpose. For higher sensitivity to halogenated compounds, an Electron
Capture Detector (ECD) can be used, which often requires derivatization of the phenol to a
more volatile and electron-capturing species.[8]

1. Sample Preparation (Water Matrix):
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» Acidify a 1 L water sample to a pH of < 2 with sulfuric acid. This protonates the phenol,
making it less water-soluble and more extractable into an organic solvent.

o Extract the sample with methylene chloride using a separatory funnel (Method 3510) or
continuous liquid-liquid extraction (Method 3520).[8]

» Dry the extract with anhydrous sodium sulfate and concentrate it to a final volume of 1-10
mL.

2. GC-FID Conditions:

e Column: A fused-silica, open-tubular, wide-bore column (e.g., DB-5 or equivalent) offers good
resolution and selectivity.[3]

 Injector: Use a splitless or on-column injection to maximize the transfer of the analyte to the
column.

e Temperatures:
o Injector: 250°C
o Detector (FID): 300°C

o Oven Program: Start at 60°C, hold for 2 minutes, then ramp to 240°C at 8°C/min. This
temperature program allows for the separation of various phenols with different boiling
points.

o Carrier Gas: Helium or Hydrogen at a constant flow rate.

o Calibration: Prepare a multi-point calibration curve using certified standards of 2,4-Dichloro-
6-methylphenol to ensure accurate quantification.

Section 5: Safety, Handling, and Toxicology

2,4-Dichloro-6-methylphenol is a hazardous substance and must be handled with appropriate
precautions. All information should be verified with a current Safety Data Sheet (SDS) before
handling.
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GHS Hazard Classification

The Globally Harmonized System (GHS) provides a standardized way to classify chemical

hazards.
Hazard Class Category Hazard Statement Source
o H302: Harmful if
Acute Toxicity, Oral 4 [1]
swallowed
Skin 5 H315: Causes skin 1]
Corrosion/Irritation irritation
Serious Eye 1 H318: Causes serious o
Damage/Irritation eye damage
Specific Target Organ

o ] H335: May cause
Toxicity (Single 3 _ o [1]
respiratory irritation
Exposure)

Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[4]

o Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[9]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other
protective clothing.[9]

» Respiratory Protection: If dust or aerosols may be generated, use a NIOSH-approved
respirator with an appropriate cartridge.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

First Aid Measures

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER
or doctor.[9]
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If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice.[9]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[9]

Conclusion

2,4-Dichloro-6-methylphenol (CAS 1570-65-6) is a significant chemical intermediate with well-

defined properties, synthesis routes, and analytical methods. Its utility in producing antiseptics

and agrochemicals underscores its industrial importance. However, its hazardous nature

demands strict adherence to safety protocols. This guide provides a foundational technical

overview to support researchers and scientists in its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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